4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid

• Molecular Formula: C11H8N4O3S
• Molecular Weight: 276.27 g/mol
• IUPAC Name: 4-[(E)-(5-oxo-3-sulfanylidene-2H-1,2,4-triazin-4-yl)iminomethyl]benzoic acid
• InChI: InChI=1S/C11H8N4O3S/c16-9-6-12-14-11(19)15(9)13-5-7-1-3-8(4-2-7)10(17)18/h1-6H,(H,14,19)(H,17,18)/b13-5+
• InChI Key: AZJGOPWPAQMFRK-WLRTZDKTSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=N/N2C(=O)C=NNC2=S)C(=O)O
• SMILES: C1=CC(=CC=C1C=NN2C(=O)C=NNC2=S)C(=O)O

Description

4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as OTAVA-BB 120758, and it is a white powder with a molecular formula of C14H9N3O3S.

Scientific Research Applications

4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been reported to have synergistic effects with other chemotherapeutic agents.

Mechanism of Action

The mechanism of action of 4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of thymidylate synthase, which is an essential enzyme for DNA synthesis. It has also been reported to inhibit the activity of dihydrofolate reductase, which is another enzyme involved in DNA synthesis.
Biochemical and Physiological Effects:
4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid has been shown to have several biochemical and physiological effects. In addition to its anti-cancer activity, this compound has also been reported to have anti-inflammatory and antioxidant properties. It has been shown to reduce the production of pro-inflammatory cytokines and to increase the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid in lab experiments is its high potency and specificity. This compound has been shown to have a low toxicity profile and to be highly selective for cancer cells. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of new formulations and delivery methods to improve the solubility and bioavailability of the compound. Additionally, further studies are needed to elucidate the mechanism of action and to identify potential drug targets for this compound. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid involves the reaction between 4-aminobenzoic acid and 5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazine-4-carbaldehyde. This reaction is carried out in the presence of a base such as sodium hydroxide, and the product is obtained through acidification and filtration. This synthesis method has been reported in several scientific articles and has been optimized for higher yields and purity.